Cas no 73384-59-5 (Ceftriaxone)

Ceftriaxone is a third-generation cephalosporin antibiotic. It has good antibacterial activity against a variety of gram negative bacteria and reasonable antibacterial activity against most gram positive bacteria. It has anti-inflammatory and antioxidant properties

Ceftriaxone structure

Product Name:Ceftriaxone

CAS No:73384-59-5

Molecular Formula:C₁₈H₁₈N₈O₇S₃

Molecular Weight:554.579918384552

MDL:MFCD00865013

CID:59465

PubChem ID:5479530

Ceftriaxone Properties

Names and Identifiers

- Ceftriaxone
- 7-{[(2Z)-2-(2-AMINO-1,3-THIAZOL-4-YL)-2-(METHOXYIMINO)ACETYL]AMINO}-3-{[(2-METHYL-5,6-DIOXO-1,2,5,6-TETRAHYDRO-1,2,4-TRIAZIN-3-YL)SULFANYL]METHYL}-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-ENE-2-CARBOXYLI C ACID
- EFATRIAXONE
- Ceftriazone sodium(Sterile)
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-, [6R-[6α,7β(Z)]]-
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-, (6R,7R)-
- Biotrakson
- Rocefin
- CEFTRIAZONE
- (6R,7R)-7-[[(2E)-2-(2-Amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(2-methyl-5,6-dioxo-1H-1,2,4-triazin-3-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- CEFATRIAXONE, USP25
- Ceftriaxone Sodium(Sterile)
- Antibiotic Ro-13-9904
- ceftriaxome
- BDBM50049707
- (6R,7R,Z)-7-(2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-3-((6-hydroxy-2-methyl-5-oxo-2,5-dihydro-1,2,4-triazin-3-ylthio)methyl)-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 7beta-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-3-{[(2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-yl)sulfanyl]methyl}-3,4-didehydrocepham-4-carboxylic acid
- DTXSID0022773
- Rocephine
- CEFTRIAXONE [WHO-DD]
- HY-B0712
- 73384-59-5
- EN300-23582312
- W-104454
- (6R,7R)-7-[[(2Z)-2-(2-aminothiazol-4-yl)-2-methoxyimino-acetyl]amino]-3-[(2-methyl-5,6-dioxo-1H-1,2,4-triazin-3-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Ceftriaxona [INN-Spanish]
- A899928
- (E)-Ceftriaxone
- Ceftriaxone (TN)
- DTXCID902773
- Rocephin
- 75J73V1629
- D07659
- DB01212
- CTRX
- 74578-69-1
- AS-56320
- C06683
- (6R,7R)-7-[2-(2-Amino-4-thiazolyl)glyoxylamido]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-as-triazin-3-yl)thio]methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7^2-(Z)-(O-
- BDBM50103601
- DRG-0071
- CEFTRIAXONE [INN]
- Ro 139904
- 7beta-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-3-(((2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-yl)sulfanyl)methyl)-3,4-didehydrocepham-4-carboxylic acid
- (6R,7R)-7-[[(2Z)-2-(2-Amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Ceftriaxona
- EINECS 277-405-6
- 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2-AMINO-4-THIAZOLYL)(METHOXYIMINO)ACETYL)AMINO)-8-OXO-3-(((1,2,5,6-TETRAHYDRO-2-METHYL-5,6-DIOXO-1,2,4-TRIAZIN-3-YL)THIO)METHYL)-, (6R-(6.ALPHA.,7.BETA.(Z)))-
- Rocephalin
- Ceftriaxone [USAN:INN:JAN]
- UNII-75J73V1629
- AKOS015960618
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[[(1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio]methyl]-, (6R,7R)-
- Cefatriaxone, Antibiotic for Culture Media Use Only
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-8-oxo-3-(((1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio)methyl)-, (6R,7R)-
- (6R,7R)-7-({(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-[(methyloxy)imino]acetyl}amino)-3-{[(6-hydroxy-2-methyl-5-oxo-2,5-dihydro-1,2,4-triazin-3-yl)thio]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Ceftriaxon
- Ceftriaxona (INN-Spanish)
- ceftriaxonum natricum
- (6R,7R)-7-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-3-(((2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-yl)sulfanyl)methyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid
- (6R,7R)-7-[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido]-3-{[(2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 7-[2-(2-Amino-thiazol-4-yl)-2-methoxyimino-acetylamino]-3-(6-hydroxy-2-methyl-5-oxo-2,5-dihydro-[1,2,4]triazin-3-ylsulfanylmethyl)-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid(Ceftriaxone)
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-8-oxo-3-(((1,2,5,6-tetrahydro-2-methyl-5,6-dioxo-1,2,4-triazin-3-yl)thio)methyl)-, (6R-(6alpha,7beta(Z)))-
- (6R,7R,Z)-7-(2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-3-((2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-ylthio)methyl)-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-[(2-methyl-5,6-dioxo-1H-1,2,4-triazin-3-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- AC-1592
- CHEBI:29007
- Ceftriaxonum
- CEFTRIAXONE SODIUM
- J01DA13
- CHEMBL161
- Rophex
- (6R,7R)-7-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-3-{[(2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- 7-[2-(2-Amino-thiazol-4-yl)-2-methoxyimino-acetylamino]-3-(6-hydroxy-2-methyl-5-oxo-2,5-dihydro-[1,2,4]triazin-3-ylsulfanylmethyl)-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid (Ceftriaxone)
- (6R,7R)-7-{2-(2-Amino-thiazol-4-yl)-2-[(Z)-methoxyimino]-acetylamino}-3-(2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-[1,2,4]triazin-3-ylsulfanylmethyl)-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- CEFTRIAXONE [VANDF]
- Ceftriaxone (INN)
- (6R,7R)-7-{2-(2-Amino-thiazol-4-yl)-2-[(Z)-methoxyimino]-acetylamino}-3-(6-hydroxy-2-methyl-5-oxo-2,5-dihydro-[1,2,4]triazin-3-ylsulfanylmethyl)-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- Ceftriaxonum [INN-Latin]
- Ceftriaxonum (INN-Latin)
- CEFTRIAXONE [MI]
- (6R,7R,)-7-(2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-3-((2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-ylthio)methyl)-8-oxo-5-thia-1-aza-bicyclo[4.2.0]oct-2-ene-2-carboxylic acid
- SCHEMBL23354
- BRD-K96734425-304-01-7
- +Expand
- MDL： MFCD00865013
- InChIKey： VAAUVRVFOQPIGI-SPQHTLEESA-N
- Inchi： InChI=1S/C18H18N8O7S3/c1-25-18(22-12(28)13(29)23-25)36-4-6-3-34-15-9(14(30)26(15)10(6)16(31)32)21-11(27)8(24-33-2)7-5-35-17(19)20-7/h5,9,15H,3-4H2,1-2H3,(H2,19,20)(H,21,27)(H,23,29)(H,31,32)/b24-8-/t9-,15-/m1/s1
- SMILES： O=C(C(N12)=C(CSC(N(C)NC3=O)=NC3=O)CS[C@]2([H])[C@H](NC(/C(C4=CSC(N)=N4)=N\OC)=O)C1=O)O

Computed Properties

Exact Mass: 554.04600
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 13
Rotatable Bond Count: 9
Monoisotopic Mass: 554.04605846g/mol
Heavy Atom Count: 36
Complexity: 1110
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -1.3
Topological Polar Surface Area: 288Å²

Experimental Properties

LogP: -0.70130
PSA: 293.80000
Boiling Point: Not available
Melting Point: 155 ºC
Vapor Pressure: Not available
Flash Point: Not available
Color/Form: White or off white crystalline powder, odorless. It is hygroscopic.
Solubility: Soluble in water, slightly soluble in methanol, insoluble in ethanol.
Density: 2.0±0.1 g/cm3

Ceftriaxone Security Information

WGK Germany：3
Safety Instruction： S22; S24; S37; S45
Risk Phrases：R42/43
Dangerous goods sign： Xn
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
Risk Phrases： 42/43
Signal Word：Warning

Ceftriaxone Customs Data

HS CODE：3003201700
Customs Data：

China Customs Code:
3003201700

Ceftriaxone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P019GC0-100mg	Ceftriaxone	73384-59-5	98%	100mg	$90.00
A2B Chem LLC	AV19888-25mg	Ceftriaxone sodium	73384-59-5	98%	25mg	$47.00
Aaron	AR019GKC-100mg	Ceftriaxone	73384-59-5	98%	100mg	$86.00
Crysdot LLC	CD31000931-100mg	Ceftriaxone	73384-59-5	98+%	100mg	$50
Enamine	EN300-23582312-0.05g	(6R,7R)-7-[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido]-3-{[(2-methyl-5,6-dioxo-1,2,5,6-tetrahydro-1,2,4-triazin-3-yl)sulfanyl]methyl}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid	73384-59-5	95%	0.05g	$2755.0	2024-06-19
eNovation Chemicals LLC	Y1054043-100mg	Ceftriaxone	73384-59-5	98%	100mg	$205	2021-10-21
MedChemExpress	HY-B0712-100mg	Ceftriaxone	73384-59-5	99.07%	100mg	￥550	2024-07-24
TRC	C244995-10mg	Ceftriaxone	73384-59-5		10mg	$ 133.00	2023-09-08
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C304513-100mg	Ceftriaxone	73384-59-5	98%	100mg	¥523.90	2023-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C877598-100mg	Ceftriaxone	73384-59-5	98%	100mg	￥600.00	2022-09-02

Ceftriaxone Synthesis

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Ceftriaxone Related Literature

1. Molecular docking, molecular dynamics simulations and in vitro screening reveal cefixime and ceftriaxone as GSK3β covalent inhibitors

Husam Nassar,Wolfgang Sippl,Rana Abu Dahab,Mutasem Taha RSC Adv. 2023 13 11278
2. Determination of thirteen antibiotics in drug products – A new LC-MS/MS tool for screening drug product quality

Samuel Oppong Bekoe,S?ren Alex Bak,Erland Bj?rklund,Kristine A. Krogh,Nathaniel N. N. A. Okine,Reimmiel K. Adosraku,Bjarne Styrishave,Martin Hansen Anal. Methods 2014 6 5847
3. Regulation of wheat germ polysaccharides in the immune response of mice from newborn to adulthood associated with intestinal microbiota

Liyuan Yun,Wen Li,Yanan Liu,Tao Wu,Min Zhang Food Funct. 2020 11 9662
4. Developing an improved UHPLC method for impurity profile analysis of ceftriaxone using analytical quality by design

Chaoqiang Xiao,Xia Zhang,Wei Wang,Xiuyun Yang,Ying Sun,Weifeng Zhang,Shuwang He,Jie Yang,Zhihua Lv,Changqin Hu Anal. Methods 2023 15 639
5. Quantification of ceftriaxone sodium in pharmaceutical preparations by a new validated microbiological bioassay

Nishant A. Dafale,Uttam P. Semwal,Piyush K. Agarwal,Pradeep Sharma,G. N. Singh Anal. Methods 2012 4 2490
6. A polysaccharide from Fagopyrum esculentum Moench bee pollen alleviates microbiota dysbiosis to improve intestinal barrier function in antibiotic-treated mice

Liuying Zhu,Juan Li,Changhao Wei,Ting Luo,Zeyuan Deng,Yawei Fan,Liufeng Zheng Food Funct. 2020 11 10519
7. Studies of the drug resistance response of sensitive and drug-resistant strains in a microfluidic system

Xiangdan Jiang,Yu Kang,Xingjie Pan,Jun Yu,Qi Ouyang,Chunxiong Luo Integr. Biol. 2014 6 143
8. Morphological analysis of the antimicrobial action of silver and gold nanoparticles stabilized with ceftriaxone on Escherichia coli using atomic force microscopy

Muhammad Raza Shah,Shujat Ali,Muhammad Ateeq,Samina Perveen,Shakil Ahmed,Massimo F. Bertino,Mumtaz Ali New J. Chem. 2014 38 5633
9. Morphological analysis of the antimicrobial action of silver and gold nanoparticles stabilized with ceftriaxone on Escherichia coli using atomic force microscopy

Muhammad Raza Shah,Shujat Ali,Muhammad Ateeq,Samina Perveen,Shakil Ahmed,Massimo F. Bertino,Mumtaz Ali New J. Chem. 2014 38 5633
10. Detection of degraded, adulterated, and falsified ceftriaxone using paper analytical devices

Sarah L. Bliese,Mercy Maina,Phelix Were,Marya Lieberman Anal. Methods 2019 11 4727

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Cas no 73384-59-5 (Ceftriaxone)

Ceftriaxone Properties

Names and Identifiers

Computed Properties

Experimental Properties

Ceftriaxone Security Information

Ceftriaxone Customs Data

China Customs Code:

Ceftriaxone Price

Ceftriaxone Synthesis

Ceftriaxone Suppliers

Ceftriaxone Related Literature

73384-59-5 (Ceftriaxone) Related Products